2,2-Difluoro-2-(3-hydroxy-1-phenylmethoxycarbonylpiperidin-3-yl)acetic acid

• IUPAC Name: 2,2-difluoro-2-(3-hydroxy-1-phenylmethoxycarbonylpiperidin-3-yl)acetic acid
• InChI: InChI=1S/C15H17F2NO5/c16-15(17,12(19)20)14(22)7-4-8-18(10-14)13(21)23-9-11-5-2-1-3-6-11/h1-3,5-6,22H,4,7-10H2,(H,19,20)
• InChI Key: UUJFGUHPLUUIGK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)(C(C(=O)O)(F)F)O
• Molecular Formula: C15H17F2NO5
• Molecular Weight: 329.30 g/mol

Description

The compound “2,2-Difluoro-2-(3-hydroxy-1-phenylmethoxycarbonylpiperidin-3-yl)acetic acid” is a complex organic molecule. It contains a piperidine ring, which is a common structural motif in many pharmaceuticals and other active compounds. The molecule also contains a phenyl group, a carboxylic acid group, and a difluoroacetic acid moiety.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring, the introduction of the phenyl group, and the incorporation of the difluoroacetic acid moiety. Unfortunately, without specific literature or studies on this compound, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The piperidine ring would provide a cyclic structure, the phenyl group would contribute aromaticity, and the difluoroacetic acid moiety would introduce elements of polarity and potential for hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For instance, the carboxylic acid group could potentially undergo reactions such as esterification or amide formation. The aromatic phenyl group might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of polar groups like the carboxylic acid and the difluoro moiety would likely make the compound soluble in polar solvents. The compound’s melting and boiling points would depend on factors like its molecular weight and the strength of intermolecular forces.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. Given its structural features, it could be of interest in medicinal chemistry as a lead compound for drug development.